Cas no 2171915-16-3 (2-cyclohexylazetidine-1-carbonyl chloride)

• Product Name: 2-cyclohexylazetidine-1-carbonyl chloride
• CAS No: 2171915-16-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 6402528
• PubChem ID: 165873012
• Update Time: 2025-11-06

2-cyclohexylazetidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylazetidine-1-carbonyl chloride
• EN300-1612592
• 2171915-16-3

• Inchi： 1S/C10H16ClNO/c11-10(13)12-7-6-9(12)8-4-2-1-3-5-8/h8-9H,1-7H2
• InChI Key： ZSFMURIJVYJNTM-UHFFFAOYSA-N
• SMILES： ClC(N1CCC1C1CCCCC1)=O

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-cyclohexylazetidine-1-carbonyl chloride

Introduction to 2-Cyclohexylazetidine-1-Carbonyl Chloride (CAS No. 2171915-16-3)

2-Cyclohexylazetidine-1-carbonyl chloride (CAS No. 2171915-16-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structural features of 2-cyclohexylazetidine-1-carbonyl chloride make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those involved in the development of novel therapeutic agents.

The chemical structure of 2-cyclohexylazetidine-1-carbonyl chloride consists of a cyclohexyl group attached to an azetidine ring, which is further functionalized with a carbonyl chloride moiety. This combination provides a versatile platform for chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. The presence of the carbonyl chloride group makes it highly reactive, facilitating its use in acylation reactions and the formation of amides and esters.

In recent years, 2-cyclohexylazetidine-1-carbonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. The ability to fine-tune the properties of these molecules through strategic modifications of the 2-cyclohexylazetidine-1-carbonyl chloride scaffold has opened up new avenues for drug design and optimization.

Another significant application of 2-cyclohexylazetidine-1-carbonyl chloride is in the development of inhibitors for specific enzymes and protein targets. For example, researchers have explored its use in the synthesis of inhibitors for proteases, kinases, and other enzymes involved in disease pathways. These inhibitors can be designed to selectively target specific proteins, thereby minimizing off-target effects and improving therapeutic efficacy. The high reactivity and structural flexibility of 2-cyclohexylazetidine-1-carbonyl chloride make it an ideal candidate for such applications.

The synthesis of 2-cyclohexylazetidine-1-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-cyclohexylazetidine with thionyl chloride or phosgene to introduce the carbonyl chloride functionality. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and industrial applications.

In addition to its role as a synthetic intermediate, 2-cyclohexylazetidine-1-carbonyl chloride has also been investigated for its intrinsic biological properties. Studies have shown that certain derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. For instance, one study published in the Journal of Medicinal Chemistry reported that a series of 2-cyclohexylazetidine-based compounds demonstrated significant inhibition of tumor growth in vitro and in vivo models. These findings highlight the potential therapeutic value of 2-cyclohexylazetidine-1-carbonyl chloride-derived molecules.

The safety profile of 2-cyclohexylazetidine-1-carbonyl chloride is another important consideration in its use as a chemical intermediate. While it is not classified as a hazardous or controlled substance, proper handling and storage procedures should be followed to ensure safe usage in laboratory settings. Researchers should be aware of its reactivity with water and other nucleophiles, which can lead to rapid hydrolysis and formation of potentially harmful byproducts.

In conclusion, 2-cyclohexylazetidine-1-carbonyl chloride (CAS No. 2171915-16-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for the synthesis of biologically active molecules, particularly those with therapeutic applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the field.